molecular formula C9H13NO4 B8433198 Ethyl 3-Ethoxy-4-methylisoxazole-5-carboxylate

Ethyl 3-Ethoxy-4-methylisoxazole-5-carboxylate

Cat. No.: B8433198
M. Wt: 199.20 g/mol
InChI Key: UDIVTMFSIPMRAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 3-Ethoxy-4-methylisoxazole-5-carboxylate is a useful research compound. Its molecular formula is C9H13NO4 and its molecular weight is 199.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13NO4

Molecular Weight

199.20 g/mol

IUPAC Name

ethyl 3-ethoxy-4-methyl-1,2-oxazole-5-carboxylate

InChI

InChI=1S/C9H13NO4/c1-4-12-8-6(3)7(14-10-8)9(11)13-5-2/h4-5H2,1-3H3

InChI Key

UDIVTMFSIPMRAN-UHFFFAOYSA-N

Canonical SMILES

CCOC1=NOC(=C1C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Acetyl chloride (25 mL, 0.35 mol) was added to EtOH (250 mL) at 0° C. and the solution was stirred at 0° C. for 20 min. A solution of 3-ethoxy-4-methylisoxazole-5-carboxylic acid (WO95/12587,A1) (18 g, 0.10 mol) in EtOH (20 ml) was added and the resulting mixture was boiled under reflux for 4 h. The mixture was cooled, added NaHCO3 (200 mL) and extracted with diethylether (3×300 mL). The organic extracts were dried (MgSO4) and concentrated in vacuo to afford crude title compound (18 g, 86%).
Quantity
25 mL
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
18 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Two
Quantity
200 mL
Type
reactant
Reaction Step Three

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